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Compound of Interest

Compound Name: N,N-Dimethyl-13C2-formamide

CAS No.: 117880-10-1

Cat. No.: B049069

Get Quote

N,N-Dimethylformamide (DMF) is a polar aprotic solvent with a high boiling point, making it a

cornerstone in industrial processes and organic synthesis, from polymer production to

facilitating polar mechanistic reactions like Sₙ2.[1][2][3] Its isotopically labeled counterpart, N,N-

Dimethyl-¹³C₂-formamide, replaces the naturally abundant ¹²C atoms in both methyl groups with

the stable, heavier ¹³C isotope. This seemingly subtle modification imparts no significant

change to its chemical reactivity but provides a powerful tool for researchers. The mass shift of

+2 atomic mass units allows this molecule to serve as an ideal internal standard in quantitative

mass spectrometry-based assays, enabling precise quantification of its unlabeled analogue in

complex matrices. Furthermore, it is invaluable in mechanistic studies and nuclear magnetic

resonance (NMR) spectroscopy to trace the fate of molecules and elucidate reaction pathways.

This guide provides a detailed overview of the core physical and spectroscopic properties of

N,N-Dimethyl-¹³C₂-formamide, offering field-proven insights into its characterization and

application for researchers, scientists, and drug development professionals.

Core Physical and Chemical Properties
The fundamental physical characteristics of N,N-Dimethyl-¹³C₂-formamide are critical for its

proper handling, application, and storage. While its properties closely mirror those of its
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unlabeled form, key differences arise from the isotopic enrichment.[4][5][6]

Property Value Source

Molecular Formula C[¹³C]₂H₇NO [4]

Molecular Weight 75.08 g/mol [4]

CAS Number 117880-10-1 [4]

Appearance Colorless liquid [1][3]

Density 0.970 g/mL at 25 °C [4][6]

Boiling Point 153 °C (lit.) [4][5][6]

Melting Point -61 °C (lit.) [4][5][6]

Refractive Index n20/D 1.431 (lit.) [6]

Solubility
Miscible with water and most

organic liquids
[2]

Isotopic Purity ≥99 atom % ¹³C [4][6]

Chemical Purity ≥99% (CP) [4][5][6]

Structural and Spectroscopic Characterization
Accurate characterization is paramount for any analytical standard. For an isotopically labeled

compound, this process serves a dual purpose: confirming the molecular structure and

verifying the location and extent of isotopic enrichment.

Chemical Identifiers:

SMILES:[H]C(=O)N([13CH3])[13CH3][6]

InChI:InChI=1S/C3H7NO/c1-4(2)3-5/h3H,1-2H3/i1+1,2+1[4][6]

InChI Key:ZMXDDKWLCZADIW-ZDOIIHCHSA-N[4][6]

Spectroscopic Profile
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Mass Spectrometry (MS): The most direct evidence of isotopic labeling is found in the mass

spectrum. The molecular ion peak for N,N-Dimethyl-¹³C₂-formamide will appear at an m/z

value that is 2 units higher than that of unlabeled DMF (73.09 g/mol ).[1] High-resolution

mass spectrometry (HRMS) is employed to confirm the elemental composition and provide a

highly accurate mass measurement, validating the incorporation of two ¹³C atoms.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides an unambiguous

structural fingerprint.

¹H NMR: The proton spectrum of unlabeled DMF at ambient temperature famously shows

two distinct singlets for the two methyl groups due to hindered rotation around the C-N

amide bond. In the ¹³C₂-labeled analogue, these signals will be split into doublets due to

one-bond coupling (¹J_CH) with the attached ¹³C nuclei, providing definitive proof of the

label's location.

¹³C NMR: In a proton-decoupled ¹³C NMR spectrum, the two methyl carbons will exhibit

exceptionally strong signals relative to the formyl carbon due to the ~99% ¹³C enrichment,

whereas in unlabeled DMF, all carbon signals are observed at natural abundance (~1.1%).

This dramatic intensity difference is a key signature of the labeled compound.

Infrared (IR) Spectroscopy: As with unlabeled DMF, the IR spectrum is dominated by a

strong carbonyl (C=O) stretching frequency. This appears around 1675 cm⁻¹, a lower

wavenumber than typical for ketones, which is indicative of the partial double bond character

of the C-O bond due to amide resonance. Vibrational modes involving the C-N bond may

show subtle shifts due to the heavier mass of the ¹³C isotopes, but the overall spectrum

remains very similar to the unlabeled standard.

Experimental Protocols: A Self-Validating Workflow
Ensuring the identity, purity, and isotopic integrity of N,N-Dimethyl-¹³C₂-formamide requires a

multi-technique approach. The causality behind this workflow is to create a self-validating

system where orthogonal methods corroborate one another.

Workflow for Qualification of Labeled Standard
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Initial Assessment

Identity & Isotopic Confirmation

Final Qualification

Sample Receipt & Visual Inspection

Chemical Purity Assay (GC-FID or HPLC-UV)

Verify >99% Purity

Mass Confirmation (HRMS)

Proceed if pure

Structural & Label Verification (NMR)

Confirm Elemental Comp.

Data Review & Certification

Proceed if structure confirmed

Qualified Standard Release

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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